Cas no 2090254-30-9 (4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine)

• Product Name: 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine
• CAS No: 2090254-30-9
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 5721581
• PubChem ID: 121204994
• Update Time: 2025-10-22

4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• starbld0029108
• 4-chloro-6-(thiophen-2-ylmethyl)pyrimidine
• AKOS026713481
• F1967-1278
• 2090254-30-9
• Pyrimidine, 4-chloro-6-(2-thienylmethyl)-
• 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine

• Inchi： 1S/C9H7ClN2S/c10-9-5-7(11-6-12-9)4-8-2-1-3-13-8/h1-3,5-6H,4H2
• InChI Key： UWHMLCFHJWICMM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2=CC=CS2)=NC=N1

Computed Properties

• Exact Mass: 210.0018471g/mol
• Monoisotopic Mass: 210.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 325.6±32.0 °C(Predicted)
• pka: -0.30±0.18(Predicted)

Additional information on 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine

Comprehensive Overview of 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine (CAS No. 2090254-30-9)

4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine (CAS No. 2090254-30-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of organic molecules known for their diverse biological activities and applications in drug discovery. The presence of both a chloro substituent and a thiophene moiety in its structure enhances its reactivity and potential utility in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active compounds.

In recent years, the demand for 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine has surged due to its relevance in medicinal chemistry and material science. Its unique structural features make it a valuable intermediate for synthesizing compounds targeting kinase inhibitors, which are pivotal in cancer therapy. Additionally, its thiophene component aligns with the growing trend of incorporating heterocyclic scaffolds into drug design, as these structures often improve pharmacokinetic properties. The compound’s CAS No. 2090254-30-9 is frequently searched in academic and industrial databases, reflecting its importance in high-impact research.

One of the key advantages of 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of pharmaceutical intermediates and functional materials. The compound’s chloro group serves as an excellent leaving group, facilitating further derivatization. Meanwhile, the thiophene ring contributes to electron-rich characteristics, which are desirable in optoelectronic materials and organic semiconductors. This dual functionality positions the compound as a hotspot in both drug development and advanced material engineering.

From an environmental and sustainability perspective, researchers are exploring greener synthetic routes for 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine to minimize waste and energy consumption. The integration of catalytic methods and microwave-assisted synthesis has shown promise in improving yields and reducing reaction times. Such innovations align with the broader industry shift toward sustainable chemistry, a topic frequently queried in scientific forums and search engines. The compound’s CAS No. 2090254-30-9 often appears in discussions about green synthetic protocols, underscoring its relevance in modern chemical research.

In conclusion, 4-Chloro-6-(thiophen-2-ylmethyl)pyrimidine (CAS No. 2090254-30-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and reactivity make it a cornerstone in the development of next-generation therapeutics and functional materials. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial advancements.